Calcium;2-[bis[2-[carboxymethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid
Calcium;2-[bis[2-[carboxymethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid
Brand Name:
Vulcanchem
CAS No.:
128326-81-8
VCID:
VC0145063
InChI:
InChI=1S/C16H29N5O8.Ca/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);/q;+2
SMILES:
CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)O)CC(=O)O)CC(=O)O.[Ca+2]
Molecular Formula:
C16H29CaN5O8+2
Molecular Weight:
459.5 g/mol
Calcium;2-[bis[2-[carboxymethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid
CAS No.: 128326-81-8
Main Products
VCID: VC0145063
Molecular Formula: C16H29CaN5O8+2
Molecular Weight: 459.5 g/mol
CAS No. | 128326-81-8 |
---|---|
Product Name | Calcium;2-[bis[2-[carboxymethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid |
Molecular Formula | C16H29CaN5O8+2 |
Molecular Weight | 459.5 g/mol |
IUPAC Name | calcium;2-[bis[2-[carboxymethyl-[2-(methylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid |
Standard InChI | InChI=1S/C16H29N5O8.Ca/c1-17-12(22)7-20(10-15(26)27)5-3-19(9-14(24)25)4-6-21(11-16(28)29)8-13(23)18-2;/h3-11H2,1-2H3,(H,17,22)(H,18,23)(H,24,25)(H,26,27)(H,28,29);/q;+2 |
Standard InChIKey | ODEBPUSCODVDNF-UHFFFAOYSA-N |
SMILES | CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)O)CC(=O)O)CC(=O)O.[Ca+2] |
Canonical SMILES | CNC(=O)CN(CCN(CCN(CC(=O)NC)CC(=O)O)CC(=O)O)CC(=O)O.[Ca+2] |
Synonyms | Caldiamide |
PubChem Compound | 3086621 |
Last Modified | Nov 11 2021 |
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